4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]-3-methoxybenzaldehyde

• IUPAC Name: 4-[2-(2,3-dihydroindol-1-yl)-2-oxoethoxy]-3-methoxybenzaldehyde
• InChI: InChI=1S/C18H17NO4/c1-22-17-10-13(11-20)6-7-16(17)23-12-18(21)19-9-8-14-4-2-3-5-15(14)19/h2-7,10-11H,8-9,12H2,1H3
• InChI Key: BHTRUPXMSDDFEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OCC(=O)N2CCC3=CC=CC=C32
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol

Description

The compound “4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]-3-methoxybenzaldehyde” is a complex organic molecule that contains an indole group (2,3-dihydro-1H-indol-1-yl), an aldehyde group (-CHO), and a methoxy group (-OCH3). The indole group is a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Aldehydes are organic compounds that contain a carbonyl group (C=O) bonded to a hydrogen atom. Methoxy groups consist of a methyl group bonded to an oxygen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthetic route would depend on the starting materials available and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a bicyclic ring system. The 3D structure could be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The aldehyde group is typically quite reactive and can undergo a variety of reactions, including nucleophilic addition and oxidation. The indole group can also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the aldehyde and methoxy groups would likely make the compound somewhat polar and capable of participating in hydrogen bonding.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many indole-containing compounds have biological activity and can interact with various enzymes and receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could include exploring its potential biological activity, developing more efficient synthetic routes, or investigating its reactivity with various reagents.